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Compound of Interest

Compound Name: Ambruticin

Cat. No.: B1664839

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the validation of animal models for testing
the efficacy of Ambruticin, a promising polyketide antifungal agent. Ambruticin presents a
novel mechanism of action, targeting the High Osmolarity Glycerol (HOG) signaling pathway in
fungi. This document outlines established murine models for coccidioidomycosis and invasive
aspergillosis, presenting comparative data on the efficacy of Ambruticin and its analogs
against standard antifungal therapies. Detailed experimental protocols and a visualization of
the targeted signaling pathway are included to support the design and interpretation of
preclinical studies.

Mechanism of Action: Targeting the HOG Pathway

Ambruticin and its analogs exert their antifungal activity by targeting the HOG signaling
pathway, a critical component of fungal osmoregulation.[1] Evidence suggests that Ambruticin
specifically targets the histidine kinase Hik1, a key sensor in this pathway.[1] This interaction
leads to the aberrant activation of the HOG pathway, resulting in an uncontrolled accumulation
of intracellular glycerol. The subsequent osmotic stress causes cell swelling and ultimately
leads to fungal cell death.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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